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Compound of Interest

Compound Name: Piperidine

Cat. No.: B6355638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a privileged structural motif in medicinal chemistry, frequently

incorporated into a wide array of biologically active compounds and approved pharmaceuticals.

Its synthetic tractability and favorable physicochemical properties have made it a cornerstone in

the design of potent and selective enzyme inhibitors. This document provides detailed

application notes and experimental protocols for researchers engaged in the discovery and

development of piperidine-based enzyme inhibitors, with a focus on key therapeutic targets.

Piperidine Derivatives as Cholinesterase Inhibitors
Piperidine-containing compounds have been extensively investigated as inhibitors of

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes responsible for the

degradation of the neurotransmitter acetylcholine. Inhibition of these enzymes is a primary

therapeutic strategy for managing the symptoms of Alzheimer's disease by enhancing

cholinergic neurotransmission.

Data Presentation: Potency of Piperidine-Based
Cholinesterase Inhibitors
The inhibitory activities of various piperidine derivatives against AChE and BChE are

summarized below, with IC50 values providing a comparative measure of their potency.
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Compound/Derivative Target Enzyme IC50 Value

1-Benzyl-4-[2-(N-[4'-

(benzylsulfonyl)benzoyl]-N-

methylamino]ethyl]piperidine

hydrochloride

AChE 0.56 nM[1]

1-Benzyl-4-[(5,6-dimethoxy-1-

oxoindan-2-

yl)methyl]piperidine

(Donepezil)

AChE 5.7 nM[2]

1-benzyl-3,5-bis(4-

nitrobenzylidene)piperidine-4-

one

AChE 12.55 µM

1-benzyl-3,5-bis(4-

chlorobenzylidene)piperidine-

4-one

BuChE 17.28 µM

Indolylpiperidine analog of

Donepezil
AChE & BuChE Not specified

N-benzyl piperidine derivative

d5
HDAC & AChE

0.17 µM (HDAC), 6.89 µM

(AChE)[3]

N-benzyl piperidine derivative

d10
HDAC & AChE

0.45 µM (HDAC), 3.22 µM

(AChE)[3]

Signaling Pathway: Cholinergic Neurotransmission
The following diagram illustrates the cholinergic signaling pathway and the role of AChE in the

synaptic cleft. Piperidine-based AChE inhibitors block the breakdown of acetylcholine, thereby

increasing its concentration and enhancing neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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